(1R)-1-(4-isobutylphenyl)ethanol

• Molecular Formula: C12H18O
• Molecular Weight: 178.27 g/mol
• IUPAC Name: (1R)-1-[4-(2-methylpropyl)phenyl]ethanol
• InChI: InChI=1S/C12H18O/c1-9(2)8-11-4-6-12(7-5-11)10(3)13/h4-7,9-10,13H,8H2,1-3H3/t10-/m1/s1
• InChI Key: VLVILBSSXMZZCB-SNVBAGLBSA-N
• Isomeric SMILES: C[C@H](C1=CC=C(C=C1)CC(C)C)O
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C(C)O

Description

(1R)-1-(4-isobutylphenyl)ethanol is an organic compound with a chiral center, making it an enantiomerically pure substance. This compound is known for its applications in various fields, including chemistry, biology, and medicine. Its unique structure allows it to participate in a variety of chemical reactions, making it a valuable compound for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-1-(4-isobutylphenyl)ethanol can be achieved through several methods. One common approach involves the reduction of (1R)-1-(4-isobutylphenyl)ethanone using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4). The reaction typically takes place in an inert solvent like tetrahydrofuran (THF) or ethanol, under controlled temperature conditions to ensure the desired enantiomeric purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve catalytic hydrogenation of the corresponding ketone using a chiral catalyst. This method allows for large-scale production while maintaining high enantiomeric excess. The choice of catalyst and reaction conditions can significantly impact the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(1R)-1-(4-isobutylphenyl)ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form (1R)-1-(4-isobutylphenyl)ethanone using oxidizing agents such as chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).

Reduction: Further reduction of the compound can lead to the formation of (1R)-1-(4-isobutylphenyl)methanol.

Substitution: The hydroxyl group in this compound can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3), pyridinium chlorochromate (PCC)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Various halogenating agents, acids, or bases depending on the desired substitution.

Major Products Formed

Oxidation: (1R)-1-(4-isobutylphenyl)ethanone

Reduction: (1R)-1-(4-isobutylphenyl)methanol

Substitution: Products vary based on the substituent introduced.

Scientific Research Applications

(1R)-1-(4-isobutylphenyl)ethanol has numerous applications in scientific research:

Chemistry: Used as a chiral building block in the synthesis of complex molecules.

Biology: Studied for its potential biological activity and interactions with enzymes.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceuticals.

Industry: Utilized in the production of fragrances, flavors, and other fine chemicals.

Mechanism of Action

The mechanism of action of (1R)-1-(4-isobutylphenyl)ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s chiral nature allows it to fit into active sites of enzymes, potentially inhibiting or modifying their activity. The exact pathways and molecular targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• (1S)-1-(4-isobutylphenyl)ethanol
• (1R)-1-(4-isobutylphenyl)ethanone
• (1R)-1-(4-isobutylphenyl)methanol

Uniqueness

(1R)-1-(4-isobutylphenyl)ethanol is unique due to its specific chiral configuration, which imparts distinct chemical and biological properties. Its enantiomer, (1S)-1-(4-isobutylphenyl)ethanol, may exhibit different reactivity and interactions with biological systems. The presence of the isobutyl group also differentiates it from other phenyl ethanol derivatives, influencing its physical and chemical characteristics.